Cas no 20129-60-6 (2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)-
• CAS No: 20129-60-6
• MF: C₁₂H₁₂O₈
• MW: 284.218884468079
• CID: 288186
• PubChem ID: 260515
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)-
• (2,5-dihydroxy-3,6-dioxo-4-propanoyloxycyclohexa-1,4-dien-1-yl) propanoate
• 2,5-Dihydroxy-3,6-bis-propionyloxy-[1,4]benzochinon
• 2,5-dihydroxy-3,6-bis-propionyloxy-[1,4]benzoquinone
• 2,5-dihydroxy-3,6-dioxocyclohexa-1,4-diene-1,4-diyl dipropanoate
• 2,5-Dihydroxy-3,6-dipropionyloxy-1,4-chinon
• AC1L63BB
• AG-J-25128
• AR-1D4327
• CTK4E3351
• NSC91863
• NSC-91863
• 20129-60-6
• DTXSID20293750

• Inchi： 1S/C12H12O8/c1-3-5(13)19-11-7(15)9(17)12(10(18)8(11)16)20-6(14)4-2/h15,18H,3-4H2,1-2H3
• InChI Key： SOAWVLIPJVKEKT-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C1C(C(=C(C(C=1O)=O)OC(CC)=O)O)=O

Computed Properties

• Exact Mass: 284.05316
• Monoisotopic Mass: 284.05321734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 127.2
• LogP: 0.58380